Cas no 142554-22-1 (N2-Isobutyl-2'-deoxyguanosine)

N2-Isobutyl-2'-deoxyguanosine Properties

Names and Identifiers

• Guanosine,2'-deoxy-N-(2-methylpropyl)- (9CI)
• N-IB-DG
• N-Isobutyryl-2'-deoxyguanosine
• N2-ISOBUTYRYL-2'-DEOXYGUANOSINE
• 2'-deoxy-2-N-isobutirylguanine
• 5'-HO-GuaiBu
• DG-IBU
• N2-ISOBUTYL-2'-DEOXYGUANOSINE
• N2-ISOBUTYROYL-2'-DEOXYGUANOSINE
• N2-ISOBUTYRYLDEOXYGUANOSINE
• N2-Isobutyldeoxyguanosine
• AKOS030241084
• N-Isobutyl-2'-deoxyguanosine
• 9-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-[(2-methylpropyl)amino]-6,9-dihydro-1H-purin-6-one
• 9-((2R,4S,5R)-4-Hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2-(isobutylamino)-1H-purin-6(9H)-one
• 9-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2-(isobutylamino)-1,9-dihydro-6H-purin-6-one
• DTXSID00931522
• 9-(2-Deoxypentofuranosyl)-2-[(2-methylpropyl)imino]-3,9-dihydro-2H-purin-6-ol
• 142554-22-1
• 9-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-(2-methylpropylamino)-1H-purin-6-one
• n2-isobutyl-2'-deoxyguanosine
• N2-Isobutyldeoxyguanosine; 9-((2R,4S,5R)-4-Hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2-(isobutylamino)-1H-purin-6(9H)-one
• +Expand

• MDL： MFCD02682949
• InChIKey： JPFWZGMCLBMEAU-IVZWLZJFSA-N
• Inchi： InChI=1S/C14H21N5O4/c1-7(2)4-15-14-17-12-11(13(22)18-14)16-6-19(12)10-3-8(21)9(5-20)23-10/h6-10,20-21H,3-5H2,1-2H3,(H2,15,17,18,22)/t8-,9+,10+/m0/s1
• SMILES： CC(CN=C1NC2=C(N=CN2[C@H]3C[C@H](O)[C@H](O3)CO)C(N1)=O)C

Computed Properties

• Exact Mass: 323.15900
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 4
• Monoisotopic Mass: 323.15935417g/mol
• Heavy Atom Count: 23
• Complexity: 486
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 121Ų

Experimental Properties

• LogP: -0.09880
• PSA: 125.29000
• Water Partition Coefficient: It is water soluble.
• Melting Point: ≥300 °C
• Solubility: Very slightly soluble (0.65 g/l) (25 º C),
• Density: 1.62±0.1 g/cm3 (20 ºC 760 Torr),